Cas no 3774-03-6 (1,3-Dioxan-5-ol, 2-methyl-)

• Product Name: 1,3-Dioxan-5-ol, 2-methyl-
• CAS No: 3774-03-6
• MF: C₅H₁₀O₃
• MW: 118.131102085114
• CID: 3955082
• PubChem ID: 13062687
• Update Time: 2025-10-19

1,3-Dioxan-5-ol, 2-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxan-5-ol, 2-methyl-
• SCHEMBL343155
• RLVMGTURHNLOJX-SYDPRGILSA-N
• DB-150045
• SCHEMBL22814962
• SCHEMBL343156
• RLVMGTURHNLOJX-URHBZAFASA-N
• 2-methyl-1,3-dioxan-5-ol
• 889-260-1
• cis-5-Hydroxy-2-methyl-1,3-dioxane
• EN300-7427354
• trans-5-Hydroxy-2-methyl-1,3-dioxane
• 3774-03-6
• cis-2-methyl-1,3-dioxan-5-ol
• SCHEMBL21538272

• Inchi： 1S/C5H10O3/c1-4-7-2-5(6)3-8-4/h4-6H,2-3H2,1H3
• InChI Key： RLVMGTURHNLOJX-UHFFFAOYSA-N
• SMILES： O1CC(O)COC1C

Computed Properties

• Exact Mass: 118.062994177Da
• Monoisotopic Mass: 118.062994177Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 66.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 38.7Ų

Additional information on 1,3-Dioxan-5-ol, 2-methyl-

1,3-Dioxan-5-ol, 2-methyl-

1,3-Dioxan-5-ol, 2-methyl (CAS No. 3774-03-6) is a versatile organic compound with a unique chemical structure that has garnered significant attention in various fields of research and industrial applications. This compound belongs to the class of cyclic ethers and is characterized by its six-membered ring structure containing two oxygen atoms and a hydroxyl group. The presence of the hydroxyl group at the 5-position and a methyl substituent at the 2-position imparts distinct chemical properties, making it a valuable intermediate in organic synthesis.

Recent studies have highlighted the potential of 1,3-dioxan-5-ol, 2-methyl in the development of advanced materials. Researchers have explored its role as a precursor in the synthesis of biodegradable polymers, which are increasingly sought after in the packaging and biomedical industries. The compound's ability to undergo polymerization under mild conditions has been extensively studied, with findings suggesting that it can form high molecular weight polymers with excellent mechanical properties. These polymers exhibit biocompatibility and biodegradability, making them ideal for applications such as drug delivery systems and tissue engineering scaffolds.

The synthesis of 1,3-dioxan-5-ol, 2-methyl has also been optimized in recent years. Traditional methods involved multi-step reactions with low yields; however, advancements in catalytic chemistry have enabled more efficient pathways. For instance, the use of enzymes as catalysts has been reported to significantly enhance the reaction efficiency while reducing environmental impact. This green chemistry approach aligns with global efforts to promote sustainable practices in chemical manufacturing.

In terms of physical properties, 1,3-dioxan-5-ol, 2-methyl exhibits a melting point of approximately -40°C and a boiling point around 100°C under standard conditions. Its solubility in polar solvents such as water and ethanol is relatively high due to the hydrophilic nature of the hydroxyl group. These properties make it suitable for use in aqueous-based formulations and processes.

Another area where 1,3-dioxan-5-ol, 2-methyl has shown promise is in pharmaceutical applications. Its ability to act as a chelating agent has been explored in drug delivery systems, where it can enhance the bioavailability of certain therapeutic agents by forming stable complexes with metal ions. Recent clinical trials have demonstrated its potential as an adjuvant in anticancer drug delivery systems, although further studies are required to validate its efficacy and safety profiles.

The environmental impact of 1,3-dioxan-5-ol, 2-methyl has also been a topic of interest. Studies indicate that it is readily biodegradable under aerobic conditions, posing minimal risk to aquatic ecosystems when properly managed. This characteristic aligns with growing concerns over chemical waste management and sustainability.

In conclusion, 1,3-dioxan-5-ol, 2-methyl (CAS No. 3774-03-) is a multifaceted compound with diverse applications across various industries. Its unique chemical structure and favorable properties make it an invaluable tool in organic synthesis and material science. As research continues to uncover new potential uses for this compound, it is expected to play an increasingly important role in driving innovation across multiple sectors.